18-Nor-17,17-dimethyl-5a-androst-13-en-2,3a-diol
Description
n8-Nor-17,17-dimethyl-5a-androst-13-en-2,3a-diol is a synthetic anabolic androgenic steroid (AAS) with the molecular formula C20H32O2 and a molecular weight of 304.47 g/mol . This compound is known for its applications in anti-doping analysis and is used in high-resolution mass spectrometric screenings of human urine samples to detect prohibited molecules like steroids in sports .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of n8-Nor-17,17-dimethyl-5a-androst-13-en-2,3a-diol involves multiple steps, starting from commercially available steroids. The key steps include:
Hydrogenation: The starting steroid undergoes hydrogenation to reduce double bonds.
Methylation: Introduction
Properties
Molecular Formula |
C20H32O2 |
|---|---|
Molecular Weight |
304.5 g/mol |
IUPAC Name |
(3S,5S,8R,9S,10S)-10,17,17-trimethyl-2,3,4,5,6,7,8,9,11,12,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-2,3-diol |
InChI |
InChI=1S/C20H32O2/c1-19(2)9-8-14-13-5-4-12-10-17(21)18(22)11-20(12,3)16(13)7-6-15(14)19/h12-13,16-18,21-22H,4-11H2,1-3H3/t12-,13-,16-,17-,18?,20-/m0/s1 |
InChI Key |
RSTVQHTWFSLAFN-NHNXEQCESA-N |
Isomeric SMILES |
C[C@]12CC([C@H](C[C@@H]1CC[C@@H]3[C@@H]2CCC4=C3CCC4(C)C)O)O |
Canonical SMILES |
CC1(CCC2=C1CCC3C2CCC4C3(CC(C(C4)O)O)C)C |
Origin of Product |
United States |
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